Cas no 2229495-70-7 (5-(2-azidoethyl)-1,3-oxazole)

• Product Name: 5-(2-azidoethyl)-1,3-oxazole
• CAS No: 2229495-70-7
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 6508832
• PubChem ID: 149773377
• Update Time: 2025-08-03

5-(2-azidoethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-1,3-oxazole
• EN300-1781284
• 2229495-70-7

• Inchi： 1S/C5H6N4O/c6-9-8-2-1-5-3-7-4-10-5/h3-4H,1-2H2
• InChI Key： BHRKPSAPQLHLBH-UHFFFAOYSA-N
• SMILES： O1C=NC=C1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 138.05416083g/mol
• Monoisotopic Mass: 138.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.4Ų

Additional information on 5-(2-azidoethyl)-1,3-oxazole

5-(2-Azidoethyl)-1,3-Oxazole: A Comprehensive Overview

5-(2-Azidoethyl)-1,3-Oxazole (CAS No: 2229495-70-7) is a versatile heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the azide group (-N₃) with the 1,3-oxazole ring system. The azide group is known for its reactivity in click chemistry reactions, making 5-(2-Azidoethyl)-1,3-Oxazole a valuable building block in the synthesis of complex molecules and functional materials.

The synthesis of 5-(2-Azidoethyl)-1,3-Oxazole typically involves the reaction of 1,3-oxazole derivatives with azide-containing reagents under appropriate conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involving azides and oxazole rings. These developments have not only improved the yield but also expanded the range of applications for 5-(2-Azidoethyl)-1,3-Oxazole in drug discovery and material engineering.

In terms of applications, 5-(2-Azidoethyl)-1,3-Oxazole has been widely utilized in click chemistry to form stable covalent bonds with alkyne-containing compounds. This reaction, known as the Huisgen cycloaddition, is a cornerstone of modern organic synthesis. The resulting products are often employed in the development of new pharmaceutical agents due to their potential bioactivity and structural diversity. For example, recent studies have demonstrated that derivatives of 5-(2-Azidoethyl)-1,3-Oxazole exhibit promising anti-inflammatory and anticancer properties.

Beyond its role in drug discovery, 5-(2-Azidoethyl)-1,3-Oxazole has also found applications in materials science. Its ability to undergo various post-click modifications makes it an ideal candidate for constructing functional polymers and supramolecular assemblies. Researchers have successfully incorporated this compound into polymer networks to create stimuli-responsive materials that can respond to external stimuli such as light or temperature changes.

The structural versatility of 5-(2-Azidoethyl)-1,3-Oxazole has also made it a valuable tool in bioconjugation chemistry. By exploiting its reactivity with biomolecules such as proteins and nucleic acids, scientists have developed novel biosensors and diagnostic tools. These applications highlight the potential of this compound in advancing biotechnology and medical research.

Recent studies have further explored the electrochemical properties of 5-(2-Azidoethyl)-1,3-Oxazole, revealing its potential as an electrode material in energy storage devices such as supercapacitors and batteries. The unique electronic structure of this compound enables efficient charge transfer processes, making it a promising candidate for next-generation energy technologies.

In conclusion, 5-(2-Azidoethyl)-1,3-Oxazole (CAS No: 2229495-70-7) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its reactivity in click chemistry reactions combined with its structural flexibility makes it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.